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Antimicrobial Profile and Key Properties

Chlorobutanol hemihydrate is a broad-spectrum antimicrobial preservative active against various Gram-

positive and Gram-negative bacteria, as well as fungi like Candida albicans and Pseudomonas aeruginosa

[1] [2]. Its activity is bacteriostatic (inhibiting growth) rather than bactericidal (killing outright) [3] [2].

Key antimicrobial characteristics and physicochemical properties are summarized in the following table:

Property

Description / Value

Molecular Formula

CAS Number

Common Use
Concentration

Antimicrobial Spectrum

Mode of Action

C4H7CIs0 - ¥2H20 [1] [2]

6001-64-5 [1] [3]

0.5% (w/v) in pharmaceuticals [4] [3] [2]

Broad-spectrum; effective against Gram-positive bacteria, Gram-negative
bacteria, and fungi [1] [2].

Bacteriostatic [3] [2]. Disrupts cell membrane lipid structures, increasing
permeability and leading to cell lysis [4].

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s1492008?utm_src=pdf-body
https://www.smolecule.com/products/s1492008?utm_src=pdf-interest
https://www.smolecule.com/products/s1492008?utm_src=pdf-body
https://www.chemsrc.com/en/cas/6001-64-5_510396.html
https://nikichemie.com/product/api/ChlorobutanolHemihydrate/
https://www.cphi-online.com/product/chlorobutanol-hemihydrate/
https://nikichemie.com/product/api/ChlorobutanolHemihydrate/
https://www.chemsrc.com/en/cas/6001-64-5_510396.html
https://nikichemie.com/product/api/ChlorobutanolHemihydrate/
https://www.chemsrc.com/en/cas/6001-64-5_510396.html
https://www.cphi-online.com/product/chlorobutanol-hemihydrate/
https://go.drugbank.com/drugs/DB11386
https://www.cphi-online.com/product/chlorobutanol-hemihydrate/
https://nikichemie.com/product/api/ChlorobutanolHemihydrate/
https://www.chemsrc.com/en/cas/6001-64-5_510396.html
https://nikichemie.com/product/api/ChlorobutanolHemihydrate/
https://www.cphi-online.com/product/chlorobutanol-hemihydrate/
https://nikichemie.com/product/api/ChlorobutanolHemihydrate/
https://go.drugbank.com/drugs/DB11386
https://www.smolecule.com/products/s1492008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Property Description | Value
Key Factor: pH Activity decreases significantly when the pH is greater than 5.5 [3] [2].
Solubility Soluble in ethanol, chloroform, ether, glycerol; slightly soluble in water [1]

[2].
LogP (Hydrophobicity) 2.03 [5]

Appearance White crystalline powder with a camphor-like odor [3] [2].

Application and Formulation Guidance

Recommended Experimental Protocol

A typical procedure for incorporating chlorobutanel hemihydrate into an aqueous injectable formulation is

outlined below. This workflow ensures proper dissolution and stability:
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Start Formulation
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Final Product

Click to download full resolution via product page

Procedure Details:

e Dissolution: Weigh the required amount of chlorobutanol hemihydrate to achieve a 0.5% (w/v)
final concentration. First, dissolve it in a small volume (e.g., 5-10% of the final batch volume) of
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ethanol (96%) or another suitable solvent like glycerol. Gently warm the solvent if necessary to aid
dissolution [1].

e Aqueous Phase Preparation: In the main vessel, dissolve all other excipients and the Active
Pharmaceutical Ingredient (API) in approximately 80% of the final volume of Water for Injection (WFI).
Ensure all components are fully dissolved.

e Combining: Under moderate agitation, slowly add the chlorobutanol solution from Step 1 to the main
agueous solution in the vessel.

¢ pH Adjustment: Measure the pH of the solution. If necessary, adjust it to a value below 5.5 using a
suitable acid (e.qg., hydrochloric acid) to ensure optimal antimicrobial efficacy [3] [2].

¢ Final Volume: Make up the final volume with WFI to achieve the target batch quantity.

e Sterilization and Packaging: Sterilize the solution by filtration through a 0.22 um membrane filter.
Aseptically fill the solution into the final sterile containers.

Mechanism of Action

Chlorobutanol acts primarily by disrupting microbial cell membranes. As an alcohol-based preservative, it
functions as a detergent, disrupting the lipid structure of the cell membrane. This increases cell permeability,

ultimately leading to cell lysis and death [4].

Critical Formulation Considerations

Successful formulation requires careful attention to compatibility:

e pH Dependence: This is the most critical factor. Formulations must be maintained at a pH below 5.5
for adequate preservative efficacy. Activity decreases significantly at higher pH levels [3] [2].
¢ Incompatibilities: Chlorobutanol is incompatible with several common materials and agents [2]:

o Chemicals: Alkaline substances, menthol, antipyrine, phenol, and thymol.

o Polymers and Excipients: Plastic containers, rubber stoppers, bentonite, magnesium
trisilicate, non-ionic surfactants (e.g., Polysorbate 80), and carboxymethyl cellulose. These
materials can adsorb chlorobutanol, reducing its effective concentration and antimicrobial
activity.

¢ Protein/Peptide Formulations: Chlorobutanol is listed as a suitable preservative for biological
formulations [5]. However, its relatively high hydrophobicity (LogP 2.03) means it can potentially bind
to and destabilize proteins or peptides, leading to aggregation or particle formation [5]. Compatibility
studies with the specific API are essential.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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